Cas no 1019480-81-9 ((1-methoxypropan-2-yl)(propan-2-yl)amine)

1-Methoxypropan-2-yl)(propan-2-yl)amine is a secondary amine derivative featuring both methoxy and isopropyl functional groups. This compound is characterized by its balanced polarity and moderate basicity, making it suitable for applications in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The methoxy group enhances solubility in polar solvents, while the isopropyl moiety contributes to steric effects, influencing reactivity and selectivity in nucleophilic reactions. Its stability under standard conditions and compatibility with a range of reagents further underscore its utility in synthetic chemistry. The compound is typically handled under inert conditions to prevent degradation.
(1-methoxypropan-2-yl)(propan-2-yl)amine structure
1019480-81-9 structure
Product Name:(1-methoxypropan-2-yl)(propan-2-yl)amine
CAS No:1019480-81-9
MF:C7H17NO
MW:131.22
CID:5069893
Update Time:2025-05-20

(1-methoxypropan-2-yl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

    • (1-methoxypropan-2-yl)(propan-2-yl)amine
    • Inchi: 1S/C7H17NO/c1-6(2)8-7(3)5-9-4/h6-8H,5H2,1-4H3
    • InChI Key: GBFTVQXEZBKLOC-UHFFFAOYSA-N
    • SMILES: N(C(C)C)C(COC)C

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Additional information on (1-methoxypropan-2-yl)(propan-2-yl)amine

Chemical Profile of (1-methoxypropan-2-yl)(propan-2-yl)amine (CAS No. 1019480-81-9)

(1-methoxypropan-2-yl)(propan-2-yl)amine, identified by the Chemical Abstracts Service Number (CAS No.) 1019480-81-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This amine derivative, featuring a unique structural configuration, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The compound's molecular structure consists of an N-substituted chain with methoxy and propyl groups, making it a versatile intermediate for various chemical transformations.

The synthesis of (1-methoxypropan-2-yl)(propan-2-yl)amine involves meticulous planning to ensure high yield and purity. Researchers have explored multiple synthetic pathways, including nucleophilic substitution and reductive amination, to optimize the production process. The presence of the methoxy group enhances the compound's reactivity, allowing for further functionalization, which is crucial for developing novel pharmaceutical agents.

In recent years, (1-methoxypropan-2-yl)(propan-2-yl)amine has been studied for its role in the synthesis of bioactive molecules. Its structural motif is reminiscent of several pharmacologically relevant compounds, suggesting that it could serve as a key intermediate in drug development. For instance, derivatives of this amine have been investigated for their potential in modulating enzyme activity and interacting with biological targets. The compound's ability to act as a ligand or precursor in medicinal chemistry underscores its importance in modern drug discovery.

One of the most compelling aspects of (1-methoxypropan-2-yl)(propan-2-yl)amine is its utility in constructing complex molecules with therapeutic potential. Researchers have leveraged its structural features to design molecules that exhibit inhibitory effects on various disease-related pathways. Notably, studies have shown that analogs of this compound can interfere with key enzymes involved in inflammatory responses and metabolic disorders. These findings highlight the compound's significance as a building block in the development of next-generation therapeutics.

The chemical properties of (1-methoxypropan-2-yl)(propan-2-yl)amine make it an attractive candidate for further exploration. Its solubility profile, stability under different conditions, and reactivity towards various electrophiles are all critical factors that influence its applicability in synthetic chemistry. Additionally, the compound's compatibility with green chemistry principles has made it a subject of interest for sustainable chemical processes. Efforts are underway to develop eco-friendly synthetic routes that minimize waste and energy consumption while maintaining high yields.

Recent advancements in computational chemistry have also contributed to the study of (1-methoxypropan-2-yl)(propan-2-yl)amine. Molecular modeling techniques allow researchers to predict the compound's behavior in complex systems, aiding in the design of experiments and optimization of synthetic strategies. These computational approaches complement experimental work by providing insights into the compound's interactions with other molecules, which is essential for understanding its biological activity.

The pharmaceutical industry has taken note of the potential applications of (1-methoxypropan-2-yl)(propan-2-yl)amine and is actively exploring its use in drug development pipelines. Several companies have patented novel derivatives of this compound, indicating its commercial viability. As research progresses, it is expected that more applications will emerge, further solidifying its role as a valuable chemical entity in medicinal chemistry.

In conclusion, (1-methoxypropan-2-yl)(propan-2-yl)amine (CAS No. 1019480-81-9) represents a fascinating compound with diverse applications in synthetic and medicinal chemistry. Its unique structural features and reactivity make it a promising candidate for developing new therapeutic agents. As research continues to uncover its potential, this compound is poised to play an increasingly important role in addressing various medical challenges.

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